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[2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane fumarate salt [2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane fumarate salt
Brand Name: Vulcanchem
CAS No.: 169870-03-5
VCID: VC20894848
InChI: InChI=1S/C23H32N2O3.C4H4O4/c1-23(2,3)28-22(27)25-19(14-17-10-6-4-7-11-17)16-21(26)20(24)15-18-12-8-5-9-13-18;5-3(6)1-2-4(7)8/h4-13,19-21,26H,14-16,24H2,1-3H3,(H,25,27);1-2H,(H,5,6)(H,7,8)/b;2-1+/t19-,20-,21-;/m0./s1
SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)N)O.C(=CC(=O)O)C(=O)O
Molecular Formula: C27H36N2O7
Molecular Weight: 500.6 g/mol

[2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane fumarate salt

CAS No.: 169870-03-5

Cat. No.: VC20894848

Molecular Formula: C27H36N2O7

Molecular Weight: 500.6 g/mol

* For research use only. Not for human or veterinary use.

[2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane fumarate salt - 169870-03-5

Specification

CAS No. 169870-03-5
Molecular Formula C27H36N2O7
Molecular Weight 500.6 g/mol
IUPAC Name (E)-but-2-enedioic acid;tert-butyl N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]carbamate
Standard InChI InChI=1S/C23H32N2O3.C4H4O4/c1-23(2,3)28-22(27)25-19(14-17-10-6-4-7-11-17)16-21(26)20(24)15-18-12-8-5-9-13-18;5-3(6)1-2-4(7)8/h4-13,19-21,26H,14-16,24H2,1-3H3,(H,25,27);1-2H,(H,5,6)(H,7,8)/b;2-1+/t19-,20-,21-;/m0./s1
Standard InChI Key RFJSLTWBGXWJDJ-OFSTUUFMSA-N
Isomeric SMILES CC(C)(C)OC(=O)N[C@@H](CC1=CC=CC=C1)C[C@@H]([C@H](CC2=CC=CC=C2)N)O.C(=C/C(=O)O)\C(=O)O
SMILES CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)N)O.C(=CC(=O)O)C(=O)O
Canonical SMILES CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)N)O.C(=CC(=O)O)C(=O)O

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